Cas no 5609-09-6 (3-Hepten-2-one, (3E)-)

• Product Name: 3-Hepten-2-one, (3E)-
• CAS No: 5609-09-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 349885
• PubChem ID: 5364578
• Update Time: 2025-04-19

3-Hepten-2-one, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one, (3E)-
• (3E)-3-Hepten-2-one;(E)-Hept-3-en-2-one
• Q27289996
• Trans-3-hepten-2-one
• Butylideneacetone
• TK02T5FJDO
• EN300-6526683
• AKOS037644171
• trans-hept-3-en-2-one
• 3-Hepten-2-one, AldrichCPR
• AS-48037
• (3E)-Hept-3-en-2-one
• InChI=1/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
• AI3-22032
• UNII-TK02T5FJDO
• 1119-44-4
• FEMA 3400
• 3-Hepten-2-one, (E)-
• JHHZQADGLDKIPM-AATRIKPKSA-
• CHEBI:169242
• 3-HEPTEN-2-ONE
• BAA11944
• CS-0152429
• MFCD00015564
• EINECS 214-278-8
• H0838
• (E)-3-Hepten-2-one
• (E)-hept-3-en-2-one
• 3-HEPTEN-2-ONE [FHFI]
• (3E)-3-Hepten-2-one
• 5609-09-6
• F17581
• LMFA12000103
• SCHEMBL872905
• SCHEMBL380479
• FEMA No. 3400
• Methyl pentenyl ketone

• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： JHHZQADGLDKIPM-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/CCC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8496
• Boiling Point: 165.13°C (estimate)
• Refractive Index: 1.4436
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds